Cas no 54951-59-6 (2-Octanone,3-(phenylmethylene)-)

• Product Name: 2-Octanone,3-(phenylmethylene)-
• CAS No: 54951-59-6
• MF: C₁₅H₂₀O
• MW: 216.318704605103
• CID: 376654
• PubChem ID: 6365530
• Update Time: 2025-04-19

2-Octanone,3-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• 2-Octanone,3-(phenylmethylene)-
• (3E)-3-benzylideneoctan-2-one
• 3-(phenylmethylene)octan-2-one
• (3Z)-3-(phenylmethylidene)octan-2-one
• EINECS 259-410-5
• AEKMJNFNQGGLDT-NTCAYCPXSA-N
• 54951-59-6
• (E)-3-benzylideneoctan-2-one
• SCHEMBL2946252

• Inchi： 1S/C15H20O/c1-3-4-6-11-15(13(2)16)12-14-9-7-5-8-10-14/h5,7-10,12H,3-4,6,11H2,1-2H3/b15-12+
• InChI Key： AEKMJNFNQGGLDT-NTCAYCPXSA-N
• SMILES： O=C(C)/C(=C/C1C=CC=CC=1)/CCCCC

Computed Properties

• Exact Mass: 216.1515
• Monoisotopic Mass: 216.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives